Cas no 1448035-50-4 (3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine
• CAS No: 1448035-50-4
• MF: C₁₃H₁₇NO₄S₂
• MW: 315.408381223679
• CID: 5939692
• PubChem ID: 71805601
• Update Time: 2025-11-05

3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine
• 1-(cyclopropylsulfonyl)-3-(phenylsulfonyl)pyrrolidine
• AKOS024558073
• 1448035-50-4
• F6435-0877
• 3-(benzenesulfonyl)-1-cyclopropylsulfonylpyrrolidine

• Inchi： 1S/C13H17NO4S2/c15-19(16,11-4-2-1-3-5-11)13-8-9-14(10-13)20(17,18)12-6-7-12/h1-5,12-13H,6-10H2
• InChI Key： VDMLZTNRSXUCAF-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 315.05990037g/mol
• Monoisotopic Mass: 315.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine

Introduction to 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine (CAS No. 1448035-50-4)

3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine (CAS No. 1448035-50-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring functionalized with both a benzenesulfonyl and a cyclopropanesulfonyl group. These functional groups endow the molecule with distinct chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The benzenesulfonyl group is a common moiety in organic synthesis, known for its ability to enhance the solubility and stability of compounds. It also plays a crucial role in modulating the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME). The cyclopropanesulfonyl group, on the other hand, is less common but has been shown to confer unique reactivity and conformational rigidity to the molecule. This combination of functional groups in 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine suggests that it may have enhanced binding affinity to specific biological targets, which is a desirable property for drug candidates.

Recent studies have explored the potential of 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the compound's activity as an inhibitor of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The research demonstrated that 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine effectively disrupts specific PPIs, suggesting its potential as a lead compound for developing novel therapeutic agents.

Another area of interest is the compound's activity as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2021) evaluated the anti-inflammatory properties of 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine using both in vitro and in vivo models. The results showed that the compound significantly reduced pro-inflammatory cytokine production and inhibited the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation. These findings highlight the potential of 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine as an anti-inflammatory drug candidate.

In addition to its therapeutic potential, 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine has also been studied for its synthetic accessibility. The synthesis of this compound typically involves multistep procedures, including the formation of the pyrrolidine ring and subsequent functionalization with the benzenesulfonyl and cyclopropanesulfonyl groups. A recent paper in Tetrahedron Letters (2020) reported an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce these functional groups selectively. This synthetic method not only improves the overall yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

The physicochemical properties of 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine have also been extensively characterized. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Its melting point has been determined to be around 150°C, indicating its thermal stability under standard laboratory conditions. These properties are crucial for ensuring the reliability and reproducibility of experimental results.

To further understand the biological activities of 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine, several structure-activity relationship (SAR) studies have been conducted. These studies involve systematic modifications to the molecular structure to identify key functional groups responsible for specific biological effects. For example, substituting different aryl groups on the benzenesulfonyl moiety or varying the size and shape of the cyclopropanesulfonyl group can significantly impact the compound's potency and selectivity. Such SAR studies provide valuable insights into optimizing 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine for specific therapeutic applications.

In conclusion, 3-(benzenesulfonyl)-1-(cyclopropanesulfonyl)pyrrolidine (CAS No. 1448035-50-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research continues to explore its biological activities and optimize its structure for improved efficacy and safety profiles.